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Compound of Interest

2-cyano-N-(2-
Compound Name:
methoxyethyl)acetamide

Cat. No.: B076922

CAS Number: 15029-44-4

This technical guide provides a comprehensive overview of 2-cyano-N-(2-
methoxyethyl)acetamide, a valuable chemical intermediate. The information is tailored for
researchers, scientists, and professionals engaged in drug development and fine chemical
synthesis.

Chemical Identity and Properties

2-Cyano-N-(2-methoxyethyl)acetamide is a member of the cyanoacetamide family,
characterized by a cyano group, an acetamide functional group, and an N-substituted 2-
methoxyethyl chain.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 15029-44-4 [Internal Search]
Molecular Formula CeH10N202 [Internal Search]
Molecular Weight 142.16 g/mol [Internal Search]
Canonical SMILES COCCNCC(=0O)C#N [Internal Search]
Physical State Solid (predicted) [Internal Search]
Solubility Information not available

Melting Point Information not available

Boiling Point Information not available

Density Information not available

Synthesis

While specific, detailed experimental protocols for the synthesis of 2-cyano-N-(2-
methoxyethyl)acetamide are not readily available in public literature, a general synthetic
approach can be inferred from standard organic chemistry principles and analogous reactions.
The most common method for the synthesis of N-substituted cyanoacetamides is the amidation
of a cyanoacetic acid derivative with the corresponding amine.

General Synthesis Workflow
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Caption: General workflow for the synthesis of 2-cyano-N-(2-methoxyethyl)acetamide.
Experimental Protocol (Hypothetical)
This protocol is a generalized procedure and may require optimization.

Materials:

Ethyl cyanoacetate

2-Methoxyethylamine

Anhydrous solvent (e.g., toluene, ethanol)

Optional: a catalytic amount of a weak base
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
ethyl cyanoacetate in the chosen anhydrous solvent.

e Add an equimolar amount of 2-methoxyethylamine to the solution.

« If desired, add a catalytic amount of a suitable base to facilitate the reaction.
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e Heat the reaction mixture to reflux and maintain for several hours. Monitor the reaction
progress using an appropriate analytical technique such as Thin Layer Chromatography
(TLC) or Gas Chromatography (GC).

o Upon completion, cool the reaction mixture to room temperature.
e Remove the solvent under reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent or by column
chromatography.

Applications in Research and Development

Cyanoacetamide derivatives are versatile building blocks in organic synthesis, particularly for
the preparation of various heterocyclic compounds with potential biological activities. The
presence of the reactive methylene group adjacent to the cyano and carbonyl groups allows for
a variety of condensation and cyclization reactions.

While specific applications for 2-cyano-N-(2-methoxyethyl)acetamide in drug development
are not extensively documented, its structural motifs suggest potential utility in the synthesis of
novel therapeutic agents. The methoxyethyl group can influence the pharmacokinetic
properties of a molecule, such as solubility and metabolic stability.

Potential Signaling Pathway Involvement (Hypothetical)

Given that various cyanoacetamide derivatives have been explored as enzyme inhibitors, it is
plausible that derivatives of 2-cyano-N-(2-methoxyethyl)acetamide could be designed to
target specific enzymes in signaling pathways relevant to disease. For instance, they could
serve as scaffolds for the development of kinase inhibitors or protease inhibitors. Further
research would be required to explore these possibilities.
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Caption: Logical relationship for the potential role of the compound in drug discovery.

Safety and Handling

Safety data sheets for 2-cyano-N-(2-methoxyethyl)acetamide are not widely available.
However, based on the known hazards of related cyanoacetamide compounds, the following
precautions should be taken:

» Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid generating dust.
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o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents and strong bases.

» Hazards: Cyanoacetamides can be harmful if swallowed, inhaled, or absorbed through the
skin. They may cause irritation to the skin, eyes, and respiratory tract.

It is imperative to consult a comprehensive and up-to-date Safety Data Sheet (SDS) from the
supplier before handling this compound.

Conclusion

2-Cyano-N-(2-methoxyethyl)acetamide is a chemical intermediate with potential applications
in the synthesis of complex organic molecules, including those with potential therapeutic value.
While detailed experimental and biological data for this specific compound are limited in the
public domain, its structural features suggest it is a valuable tool for medicinal chemists and
researchers in drug discovery. Further investigation is warranted to fully elucidate its properties
and potential applications.

 To cite this document: BenchChem. [In-Depth Technical Guide: 2-Cyano-N-(2-
methoxyethyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076922#2-cyano-n-2-methoxyethyl-acetamide-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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